3-cyano-N-methyl-N-(1-phenylethyl)benzamide

• IUPAC Name: 3-cyano-N-methyl-N-(1-phenylethyl)benzamide
• InChI: InChI=1S/C17H16N2O/c1-13(15-8-4-3-5-9-15)19(2)17(20)16-10-6-7-14(11-16)12-18/h3-11,13H,1-2H3
• InChI Key: XSDBWBOKYKAJPG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)N(C)C(=O)C2=CC=CC(=C2)C#N
• Molecular Formula: C17H16N2O
• Molecular Weight: 264.32 g/mol

Description

3-cyano-N-methyl-N-(1-phenylethyl)benzamide is a synthetic compound that has been widely used in scientific research. It is a member of the benzamide family and is commonly referred to as CEPB. This compound has been synthesized using various methods and has been found to have numerous biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-cyano-N-methyl-N-(1-phenylethyl)benzamide involves the inhibition of protein synthesis. This compound binds to the eukaryotic elongation factor 2 (eEF2), which is responsible for the translocation of the ribosome along the mRNA during protein synthesis. By inhibiting this process, protein synthesis is disrupted, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-cyano-N-methyl-N-(1-phenylethyl)benzamide have been extensively studied. This compound has been found to inhibit the growth and proliferation of cancer cells by inhibiting protein synthesis. It has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, 3-cyano-N-methyl-N-(1-phenylethyl)benzamide has been found to have neuroprotective effects by inhibiting the release of glutamate.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-cyano-N-methyl-N-(1-phenylethyl)benzamide in lab experiments is its ability to inhibit protein synthesis. This makes it a useful tool in the study of various diseases, including cancer. However, one limitation of using this compound is its potential toxicity. It has been found to have cytotoxic effects on certain cell lines, which can limit its use in certain experiments.

Future Directions

There are numerous future directions for the study of 3-cyano-N-methyl-N-(1-phenylethyl)benzamide. One area of future research is the development of more efficient synthesis methods. Another area of research is the study of the compound's effects on different types of cancer cells. Additionally, the potential use of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's disease, is an area of future research. Overall, the study of 3-cyano-N-methyl-N-(1-phenylethyl)benzamide has the potential to lead to new treatments for various diseases and to advance our understanding of protein synthesis.

Synthesis Methods

The synthesis of 3-cyano-N-methyl-N-(1-phenylethyl)benzamide has been achieved through various methods. One of the most common methods involves the reaction of N-methyl-N-(1-phenylethyl)benzamide with cyanogen bromide in the presence of a base. Another method involves the reaction of N-methyl-N-(1-phenylethyl)benzamide with cyanogen chloride in the presence of a base. The yield of this compound can vary depending on the method used and the reaction conditions.

Scientific Research Applications

3-cyano-N-methyl-N-(1-phenylethyl)benzamide has been found to have numerous applications in scientific research. One of the most common applications is in the study of protein synthesis. This compound has been found to inhibit protein synthesis by binding to the eukaryotic elongation factor 2 (eEF2). This inhibition of protein synthesis has been found to be useful in the study of various diseases, including cancer.